Cas no 306312-59-4 (N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 306312-59-4
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD02175913
• CID: 5453223
• PubChem ID: 1918248
• Update Time: 2025-05-20

N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide
• N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide

• MDL： MFCD02175913
• Inchi： 1S/C15H12N2OS/c16-10-13(9-14-7-4-8-19-14)15(18)17-11-12-5-2-1-3-6-12/h1-9H,11H2,(H,17,18)
• InChI Key： UHCRPGWVHXKQNI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1SC=CC=1

Additional information on N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide

Recent Advances in the Study of N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide (CAS: 306312-59-4)

The compound N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide (CAS: 306312-59-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzyl and thiophene moieties could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study highlighted the compound's potential as an anti-inflammatory agent, with promising results in in vitro and in vivo models.

Another key area of investigation has been the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers identified that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which is often dysregulated in cancer.

In addition to its therapeutic potential, the compound has also been studied for its chemical properties. A recent paper in Tetrahedron Letters (2023) detailed a novel synthetic route for N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide, which offers improved yield and scalability compared to traditional methods. This advancement is particularly important for large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in the development of N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's potential as a versatile scaffold for drug discovery, with applications spanning inflammation, oncology, and beyond.

In conclusion, N-benzyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide (CAS: 306312-59-4) represents a promising area of research in chemical biology and medicinal chemistry. Continued exploration of its derivatives and mechanisms of action will likely yield valuable insights and potential therapeutic candidates in the coming years.